Cas no 306936-92-5 (3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-)

• Product Name: 3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
• CAS No: 306936-92-5
• MF: C₁₂H₁₃Cl₂N₃S
• MW: 302.222718954086
• CID: 300279
• PubChem ID: 2735972
• Update Time: 2025-04-19

3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
• 3-[(3,4-dichlorophenyl)methyl]-4-propyl-1H-1,2,4-triazole-5-thione
• 5-(3,4-DICHLOROBENZYL)-4-PROPYL-1,2,4-TRIAZOLE-3-THIOL
• 5-(3,4-dichlorobenzyl)-4-propyl-4H-1,2,4-triazole-3-thiol
• HMS566B09
• DTXSID30371058
• A820552
• SR-01000644830-1
• 5-[(3,4-Dichlorophenyl)methyl]-4-propyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 3H-1,2,4-Triazole-3-thione, 5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl-
• 306936-92-5
• Maybridge1_008655
• CCG-55828
• FT-0619615
• MFCD01313853

• Inchi： 1S/C12H13Cl2N3S/c1-2-5-17-11(15-16-12(17)18)7-8-3-4-9(13)10(14)6-8/h3-4,6H,2,5,7H2,1H3,(H,16,18)
• InChI Key： ZDBXYIAYJIOLDG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CC1=NNC(N1CCC)=S)Cl

Computed Properties

• Exact Mass: 301.02100
• Monoisotopic Mass: 301.0207240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Melting Point: 149-150
• PSA: 69.51000
• LogP: 3.87440

3H-1,2,4-Triazole-3-thione,5-[(3,4-dichlorophenyl)methyl]-2,4-dihydro-4-propyl- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：